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Compound of Interest

Compound Name: 2-Methylundecanal

Cat. No.: B089849

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of 2-Methylundecanal
against other key aliphatic aldehydes used in the fragrance industry. By examining their
olfactory profiles, physicochemical properties, and performance metrics such as odor threshold,
substantivity, and stability, this document aims to serve as a valuable resource for professionals
in research and development. All quantitative data is summarized in comparative tables, and
detailed experimental protocols for key performance assessments are provided.

Introduction to Aliphatic Aldehydes in Perfumery

Aliphatic aldehydes are a class of organic compounds that have been instrumental in shaping
the landscape of modern perfumery since their introduction in the early 20th century.[1]
Characterized by a carbonyl functional group at the end of an alkyl chain, these molecules are
renowned for their powerful and diffusive scents.[2] They are responsible for the characteristic
"aldehydic" note, often described as waxy, soapy, and sparkling, famously showcased in iconic
fragrances like Chanel No. 5.[3] This family of molecules includes both linear (n-aldehydes) and
branched aldehydes, each contributing unique nuances to a fragrance composition.

2-Methylundecanal, also known as Aldehyde C-12 MNA (Methyl Nonyl Acetaldehyde), is a
branched-chain aldehyde that holds a prominent place in the perfumer's palette.[4] Its complex
and multifaceted odor profile distinguishes it from its linear counterparts and other aliphatic
aldehydes.
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Olfactory Profile Comparison

The olfactory character of aliphatic aldehydes is heavily influenced by their molecular structure,
including chain length and branching. While linear aldehydes often present a fatty and waxy
character that evolves with chain length, branched aldehydes like 2-Methylundecanal offer
more complex and nuanced aromas.

2-Methylundecanal possesses a rich and powerful odor profile described as herbaceous,
orange, and ambergris-like, with nutty and honey-like facets at high dilution.[3] Its scent is also
characterized by fresh, mossy, citrus, tuberose, metallic, and waxy notes. This complexity
allows it to be used not just for a classic "aldehydic" top note, but also to add warmth and
radiance to floral, woody, and amber accords.

In contrast, linear aliphatic aldehydes exhibit a more straightforward evolution of scent with
increasing carbon chain length. For instance, Octanal (C-8) is powerfully orange-like, Decanal
(C-10) has a strong orange peel aroma, and Dodecanal (C-12 Lauric) is known for its "clean
laundry" scent.[1] While powerful, they can be harsher and less nuanced than their branched
counterparts.

Quantitative Data Comparison

The performance of an aldehyde in a fragrance is determined by several key physicochemical
and sensory parameters. The following tables summarize available quantitative data for 2-
Methylundecanal and a selection of other commonly used aliphatic aldehydes.

Physicochemical Properties

These properties influence the volatility, solubility, and overall behavior of the aldehydes in a
formulation.
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Vapor
Molecular .

CAS Molecular . Boiling Pressure
Aldehyde Weight ( . logP (olw)

Number Formula Point (°C) (mmHg @

g/mol )
25°C)

2-
Methylund 110-41-8 C12H240 184.32 171 1.428 (est.) 4.834 (est.)
ecanal
Octanal (C-
8) 124-13-0 CsH160 128.21 171 0.63 2.8
Nonanal

124-19-6 CoH150 142.24 195 0.23 3.43
(C-9)
Decanal

112-31-2 C10H200 156.27 208-209 0.07 4.01
(C-10)
Undecanal

112-44-7 C11H220 170.30 223 0.03 4.58
(C-11)
Dodecanal
(C-12 112-54-9 C12H240 184.32 238 0.009 5.15
Lauric)

Data sourced from PubChem and The Good Scents Company.[4]

Performance Characteristics

Odor detection threshold indicates the potency of a fragrance molecule, while substantivity
(tenacity) measures its longevity.
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Odor Detection .
Substantivity on

Aldehyde Odor Profile Threshold (ppb in
. Blotter (hours)
air)

Herbaceous, orange, Not available
2-Methylundecanal ambergris-like, waxy, (qualitatively high 388

Mmossy impact)
Octanal (C-8) Waxy, citrus, orange 0.17 ~12
Nonanal (C-9) Waxy, floral, citrus 0.53 ~24
Decanal (C-10) Waxy, orange peel Not available ~48
Undecanal (C-11) Floral, waxy, citrus Not available ~100
Dodecanal (C-12 Waxy, floral, clean )

_ Not available >200

Lauric) laundry

Odor threshold data for linear aldehydes from Cometto-Mufiiz et al. Substantivity data for 2-
Methylundecanal from The Good Scents Company. Other substantivity values are estimates
based on perfumery knowledge.

Stability and Substantivity in Application

2-Methylundecanal is noted for its good stability in a variety of product bases, including soaps,
detergents, and alcohol-based fragrances.[4] Its branched structure may contribute to
increased stability against oxidation compared to some linear aldehydes. It is also described as
having good fabric substantivity, making it a valuable ingredient in laundry care products.

Linear aliphatic aldehydes can be prone to oxidation, which can lead to the formation of off-
notes.[1] Their stability is often dependent on the formulation's pH and the presence of
antioxidants. Their substantivity generally increases with chain length due to lower volatility.

Experimental Protocols

To ensure objective comparison of fragrance performance, standardized experimental
protocols are essential. Below are detailed methodologies for key experiments.
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Experimental Protocol 1: Determination of Odor
Detection Threshold via Gas Chromatography-
Olfactometry (GC-O)

Objective: To determine the lowest concentration of an aldehyde that can be detected by a
trained sensory panel.

Methodology:

o Sample Preparation: Prepare a dilution series of the aldehyde in an appropriate solvent (e.g.,
ethanol).

e Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and
an olfactometry port.

e Procedure:
o Inject a sample of the highest dilution into the GC.

o Atrained panelist sniffs the effluent from the olfactometry port and indicates when an odor
is detected.

o The process is repeated with progressively more concentrated samples.

o The concentration at which 50% of the panel can detect the odor is determined as the
odor detection threshold.

» Data Analysis: The results are typically expressed in parts per billion (ppb) or ng/L in the air.

Experimental Protocol 2: Evaluation of Substantivity on
Skin

Objective: To measure the longevity of an aldehyde's scent on the skin.
Methodology:

e Panelists: A panel of trained sensory evaluators.
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Sample Application: A standardized amount of the aldehyde, diluted in a suitable base (e.g.,
ethanol), is applied to a designated area on the panelists' forearms.

Evaluation: Panelists evaluate the intensity of the scent at regular intervals (e.g., 0, 1, 2, 4, 6,
8, 12, 24 hours) using a labeled magnitude scale (LMS).

Data Analysis: The average intensity ratings are plotted over time to create an evaporation
curve. The time at which the intensity drops below a predetermined level is considered the
substantivity.

Experimental Protocol 3: Accelerated Stability Testing in
a Cosmetic Formulation

Objective: To assess the chemical stability of an aldehyde in a finished product under stressed

conditions.

Methodology:

e Product Base: Prepare a cosmetic base (e.g., a simple lotion or hydroalcoholic solution) with

and without the aldehyde.

Storage Conditions: Store samples under various conditions to simulate aging and different
environmental exposures:

(¢]

Elevated temperature (e.g., 40°C, 50°C)

[¢]

Room temperature (control)

[¢]

Refrigerated (e.g., 4°C)

o

Cyclic temperature (e.g., alternating between -10°C and 25°C)

o

UV light exposure

Evaluation: At specified time points (e.g., 1, 2, 4, 8, 12 weeks), samples are evaluated for
changes in:

o Olfactory profile: Assessed by a trained sensory panel.
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o Color and Appearance: Visual inspection.

o Chemical composition: Analyzed by GC-MS to identify degradation products.

» Data Analysis: Compare the results from the stressed samples to the control to determine
the stability of the aldehyde in the formulation.

Mandatory Visualizations
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Caption: A simplified diagram of the olfactory signal transduction pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to 2-Methylundecanal and Other
Aliphatic Aldehydes in Perfumery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089849#2-methylundecanal-vs-other-aliphatic-
aldehydes-in-perfumery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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